3,5-dimethyl-N-[3-(methylthio)propyl]-1-benzofuran-2-carboxamide

• IUPAC Name: 3,5-dimethyl-N-(3-methylsulfanylpropyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C15H19NO2S/c1-10-5-6-13-12(9-10)11(2)14(18-13)15(17)16-7-4-8-19-3/h5-6,9H,4,7-8H2,1-3H3,(H,16,17)
• InChI Key: ZUIRLCLMULGNRH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=C2C)C(=O)NCCCSC
• Molecular Formula: C15H19NO2S
• Molecular Weight: 277.4 g/mol

Description

3,5-dimethyl-N-[3-(methylthio)propyl]-1-benzofuran-2-carboxamide, also known as DMB-FUBINACA, is a synthetic cannabinoid that has gained attention in the scientific community due to its potential use in research and medicine. It is a potent agonist of the cannabinoid receptor CB1 and has been found to have a high affinity for this receptor.

Mechanism of Action

3,5-dimethyl-N-[3-(methylthio)propyl]-1-benzofuran-2-carboxamide binds to the CB1 receptor and activates it, leading to a cascade of biochemical events that result in the physiological effects of the compound. This activation of the CB1 receptor can lead to the release of neurotransmitters such as dopamine and serotonin, which can cause feelings of euphoria and relaxation. It can also lead to changes in gene expression and protein synthesis, which can have long-term effects on the brain and other organs.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are similar to those of other synthetic cannabinoids. These effects can include changes in heart rate and blood pressure, altered perception of time and space, and changes in mood and behavior. It can also lead to adverse effects such as anxiety, paranoia, and psychosis.

Advantages and Limitations for Lab Experiments

The advantages of using 3,5-dimethyl-N-[3-(methylthio)propyl]-1-benzofuran-2-carboxamide in lab experiments include its high affinity for the CB1 receptor, which makes it a useful tool for studying the effects of cannabinoids on this receptor. It is also a synthetic compound, which means that it can be produced in large quantities and is not subject to the variability of natural cannabinoids. However, the limitations of using this compound in lab experiments include the potential for adverse effects and the lack of knowledge about its long-term effects on the body.

Future Directions

For research on 3,5-dimethyl-N-[3-(methylthio)propyl]-1-benzofuran-2-carboxamide include studying its effects on other receptors in the body, such as the CB2 receptor and the TRPV1 receptor. It may also be useful for developing new drugs that target the CB1 receptor for the treatment of conditions such as chronic pain, epilepsy, and anxiety disorders. Additionally, more research is needed to understand the long-term effects of this compound on the body and its potential for addiction and abuse.

Synthesis Methods

The synthesis of 3,5-dimethyl-N-[3-(methylthio)propyl]-1-benzofuran-2-carboxamide involves the reaction of 3,5-dimethylbenzofuran-2-carboxylic acid with 3-(methylthio)propylamine and isocyanate. This reaction produces the desired product, this compound, which can be purified through recrystallization or chromatography.

Scientific Research Applications

3,5-dimethyl-N-[3-(methylthio)propyl]-1-benzofuran-2-carboxamide has been used in scientific research to study the effects of synthetic cannabinoids on the cannabinoid receptor CB1. It has been found to be a potent agonist of this receptor, with a binding affinity that is 10 times higher than that of THC, the main psychoactive compound in cannabis. This makes it a useful tool for studying the effects of cannabinoids on the CB1 receptor and for developing new drugs that target this receptor.